molecular formula C20H15N3O B8791107 4-(4-Phenylphthalazin-1-ylamino)phenol

4-(4-Phenylphthalazin-1-ylamino)phenol

Cat. No.: B8791107
M. Wt: 313.4 g/mol
InChI Key: URLQPCADGXZSCA-UHFFFAOYSA-N
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Description

4-(4-Phenylphthalazin-1-ylamino)phenol is a useful research compound. Its molecular formula is C20H15N3O and its molecular weight is 313.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H15N3O

Molecular Weight

313.4 g/mol

IUPAC Name

4-[(4-phenylphthalazin-1-yl)amino]phenol

InChI

InChI=1S/C20H15N3O/c24-16-12-10-15(11-13-16)21-20-18-9-5-4-8-17(18)19(22-23-20)14-6-2-1-3-7-14/h1-13,24H,(H,21,23)

InChI Key

URLQPCADGXZSCA-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)NC4=CC=C(C=C4)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A pressure bottle was charged with 4-aminophenol (0.453 g, 0.416 mmol), 1-chloro-4-phenylphthalazine (1.00 g, 0.416 mmol) and 16.8 mL of benzene. The bottle was sealed and heated to 100° C. for 25 h. The reaction mixture was concentrated. The crude material was dissolved in methanol and was purified by Gilson reverse phase liquid chromatography, 5-75% ACN/H2O/0.1% TFA over 14 min. The product-containing fractions were combined, brought to basic pH by addition of 1M NaHCO3, and extracted with dichloromethane. The organic portion was dried with MgSO4, filtered and concentrated to provide 4-(4-phenylphthalazin-1-ylamino)phenol as a yellow solid. MS m/z=314 [M+H]+. Calc'd for C20H15N3O: 313.35.
Quantity
0.453 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
16.8 mL
Type
solvent
Reaction Step One

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